Cas no 2134651-90-2 (1-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylimidazolidin-2-one)
1-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylimidazolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- Z5015120631
- 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]imidazolidin-2-one
- 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)p henyl]imidazolidin-2-one
- 1-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylimidazolidin-2-one
-
- MDL: MFCD34562937
- Inchi: 1S/C15H21BN2O3/c1-14(2)15(3,4)21-16(20-14)11-6-5-7-12(10-11)18-9-8-17-13(18)19/h5-7,10H,8-9H2,1-4H3,(H,17,19)
- InChI Key: XPWBBIINJKUUNU-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC=C(C=2)N2C(NCC2)=O)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 288.1645227 g/mol
- Monoisotopic Mass: 288.1645227 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 288.15
- Topological Polar Surface Area: 50.8
1-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylimidazolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28247459-0.05g |
1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]imidazolidin-2-one |
2134651-90-2 | 95.0% | 0.05g |
$252.0 | 2025-03-19 | |
| Enamine | EN300-28247459-0.1g |
1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]imidazolidin-2-one |
2134651-90-2 | 95.0% | 0.1g |
$376.0 | 2025-03-19 | |
| Enamine | EN300-28247459-0.25g |
1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]imidazolidin-2-one |
2134651-90-2 | 95.0% | 0.25g |
$538.0 | 2025-03-19 | |
| Enamine | EN300-28247459-0.5g |
1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]imidazolidin-2-one |
2134651-90-2 | 95.0% | 0.5g |
$847.0 | 2025-03-19 | |
| Enamine | EN300-28247459-1.0g |
1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]imidazolidin-2-one |
2134651-90-2 | 95.0% | 1.0g |
$1086.0 | 2025-03-19 | |
| Enamine | EN300-28247459-2.5g |
1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]imidazolidin-2-one |
2134651-90-2 | 95.0% | 2.5g |
$2127.0 | 2025-03-19 | |
| Enamine | EN300-28247459-5.0g |
1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]imidazolidin-2-one |
2134651-90-2 | 95.0% | 5.0g |
$3147.0 | 2025-03-19 | |
| Enamine | EN300-28247459-10.0g |
1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]imidazolidin-2-one |
2134651-90-2 | 95.0% | 10.0g |
$4667.0 | 2025-03-19 | |
| Enamine | EN300-28247459-1g |
1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]imidazolidin-2-one |
2134651-90-2 | 95% | 1g |
$1086.0 | 2023-09-09 | |
| Enamine | EN300-28247459-5g |
1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]imidazolidin-2-one |
2134651-90-2 | 95% | 5g |
$3147.0 | 2023-09-09 |
1-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylimidazolidin-2-one Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 1-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylimidazolidin-2-one
Research Brief on 1-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylimidazolidin-2-one (CAS: 2134651-90-2)
The compound 1-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylimidazolidin-2-one (CAS: 2134651-90-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this boronate ester derivative, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel kinase inhibitors. The boronate ester moiety is particularly noteworthy for its utility in Suzuki-Miyaura cross-coupling reactions, enabling the construction of complex bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in generating potent and selective inhibitors targeting tyrosine kinases implicated in oncology and inflammatory diseases.
In terms of biological activity, preliminary in vitro assays have shown that derivatives of 1-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylimidazolidin-2-one exhibit promising inhibitory effects against specific cancer cell lines, including non-small cell lung cancer (NSCLC) and breast cancer. The compound's mechanism of action appears to involve the modulation of intracellular signaling pathways, particularly those mediated by EGFR and HER2. These findings suggest its potential as a scaffold for developing next-generation targeted therapies.
Further research has explored the pharmacokinetic properties of this compound. A 2024 study in Drug Metabolism and Disposition reported favorable metabolic stability and oral bioavailability in rodent models, making it a viable candidate for further preclinical development. However, challenges such as off-target effects and potential toxicity in high doses remain areas of active investigation.
In conclusion, 1-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylimidazolidin-2-one represents a versatile and pharmacologically relevant compound with significant potential in drug discovery. Ongoing research aims to optimize its structure-activity relationships and explore its applications beyond oncology, including neurodegenerative and autoimmune diseases. Future studies will be critical in translating these findings into clinically viable therapeutics.
2134651-90-2 (1-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylimidazolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)